Cas no 101001-06-3 (3-(E)-(4-Nitrophenyl)methylidene-2,3-dihydro-4H-chromen-4-one)
101001-06-3 structure
Product name:3-(E)-(4-Nitrophenyl)methylidene-2,3-dihydro-4H-chromen-4-one
CAS No:101001-06-3
MF:C16H11NO4
MW:281.262844324112
CID:1127781
3-(E)-(4-Nitrophenyl)methylidene-2,3-dihydro-4H-chromen-4-one Chemical and Physical Properties
Names and Identifiers
-
- 4H-1-Benzopyran-4-one, 2,3-dihydro-3-[(4-nitrophenyl)methylene]-,(3E)-
- 3-[(E)-(4-NITROPHENYL)METHYLIDENE]-2,3-DIHYDRO-4H-CHROMEN-4-ONE
- 4H-1-Benzopyran-4-one, 2,3-dihydro-3-[(4-nitrophenyl)methylene]-, (3E)-
- 3-(E)-(4-Nitrophenyl)methylidene-2,3-dihydro-4H-chromen-4-one
-
- Inchi： 1S/C16H11NO4/c18-16-12(10-21-15-4-2-1-3-14(15)16)9-11-5-7-13(8-6-11)17(19)20/h1-9H,10H2/b12-9+
- InChI Key： ZBDDYTVOLUGPBT-FMIVXFBMSA-N
- SMILES： C1OC2=CC=CC=C2C(=O)/C/1=C/C1=CC=C([N+]([O-])=O)C=C1
Computed Properties
- Exact Mass: 281.069
- Monoisotopic Mass: 281.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 446
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
3-(E)-(4-Nitrophenyl)methylidene-2,3-dihydro-4H-chromen-4-one Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E176050-0.5mg |
3-[(E)-(4-Nitrophenyl)methylidene]-2,3-dihydro-4H-chromen-4-one |
101001-06-3 | 0.5mg |
$ 50.00 | 2022-06-05 | ||
| A2B Chem LLC | AI81869-1g |
(3E)-3-[(4-nitrophenyl)methylidene]-3,4-dihydro-2H-1-benzopyran-4-one |
101001-06-3 | >90% | 1g |
$1295.00 | 2024-04-20 | |
| A2B Chem LLC | AI81869-1mg |
(3E)-3-[(4-nitrophenyl)methylidene]-3,4-dihydro-2H-1-benzopyran-4-one |
101001-06-3 | >90% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AI81869-5mg |
(3E)-3-[(4-nitrophenyl)methylidene]-3,4-dihydro-2H-1-benzopyran-4-one |
101001-06-3 | >90% | 5mg |
$214.00 | 2024-04-20 | |
| TRC | E176050-2.5mg |
3-[(E)-(4-Nitrophenyl)methylidene]-2,3-dihydro-4H-chromen-4-one |
101001-06-3 | 2.5mg |
$ 155.00 | 2022-06-05 | ||
| TRC | E176050-1mg |
3-[(E)-(4-Nitrophenyl)methylidene]-2,3-dihydro-4H-chromen-4-one |
101001-06-3 | 1mg |
$ 80.00 | 2022-06-05 | ||
| abcr | AB579259-500mg |
3-[(E)-(4-Nitrophenyl)methylidene]-2,3-dihydro-4H-chromen-4-one; . |
101001-06-3 | 500mg |
€678.60 | 2024-08-02 | ||
| A2B Chem LLC | AI81869-500mg |
(3E)-3-[(4-nitrophenyl)methylidene]-3,4-dihydro-2H-1-benzopyran-4-one |
101001-06-3 | >90% | 500mg |
$720.00 | 2024-04-20 | |
| A2B Chem LLC | AI81869-5g |
(3E)-3-[(4-nitrophenyl)methylidene]-3,4-dihydro-2H-1-benzopyran-4-one |
101001-06-3 | >90% | 5g |
$4744.00 | 2024-04-20 | |
| abcr | AB579259-1g |
3-[(E)-(4-Nitrophenyl)methylidene]-2,3-dihydro-4H-chromen-4-one; . |
101001-06-3 | 1g |
€1312.80 | 2024-08-02 |
3-(E)-(4-Nitrophenyl)methylidene-2,3-dihydro-4H-chromen-4-one Related Literature
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Abril C. Castro,Thomas Johnson,Jesus M. Ugalde,Yan-bo Wu,José M. Mercero,Thomas Heine,Kelling J. Donald Phys. Chem. Chem. Phys., 2012,14, 14764-14768
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Kathryn J. Arm,J. A. Gareth Williams Chem. Commun., 2005, 230-232
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Taoyi Chen,Thomas A. Manz RSC Adv., 2019,9, 17072-17092
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:101001-06-3)3-(E)-(4-Nitrophenyl)methylidene-2,3-dihydro-4H-chromen-4-one
Purity:99%/99%
Quantity:500mg/1g
Price ($):402/778